Cas no 1007683-84-2 (4-{3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl}-6-hydroxy-2H-chromen-2-one)

• Product Name: 4-{3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl}-6-hydroxy-2H-chromen-2-one
• CAS No: 1007683-84-2
• MF: C₁₈H₁₄N₂O₃S
• MW: 338.380362987518
• CID: 5382018
• Update Time: 2025-05-22

4-{3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl}-6-hydroxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)-6-hydroxychromen-2-one
• 4-{3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl}-6-hydroxy-2H-chromen-2-one

• Inchi： 1S/C18H14N2O3S/c1-8-5-9(2)20-18-15(8)16(19)17(24-18)12-7-14(22)23-13-4-3-10(21)6-11(12)13/h3-7,21H,19H2,1-2H3
• InChI Key： NKLKRWKIZVCOLD-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(O)C=C2C(C2SC3=NC(C)=CC(C)=C3C=2N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins

Additional information on 4-{3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl}-6-hydroxy-2H-chromen-2-one

4-{3-Amino-4,6-Dimethylthieno[2,3-b]pyridin-2-yl}-6-Hydroxy-2H-Chromen-2-one: A Comprehensive Overview

4-{3-Amino-4,6-Dimethylthieno[2,3-b]pyridin-2-yl}-6-Hydroxy-2H-Chromen-2-one (CAS No. 1007683-84-2) is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of chromones, which are aromatic heterocycles with a lactone ring fused to a benzene ring. The presence of the thienopyridine moiety further enhances its structural complexity and potential biological activity.

The molecular structure of 4-{3-Amino-4,6-Dimethylthieno[2,3-b]pyridin-2-yl}-6-Hydroxy-2H-Chromen-2-one is characterized by a chromenone core (a chromone with a ketone group) and a substituted thienopyridine ring. The thienopyridine moiety is attached at the 4-position of the chromenone ring, while the 6-position bears a hydroxyl group. The amino and dimethyl substituents on the thienopyridine ring contribute to its electronic properties and may play a role in its interactions with biological targets.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research has shown that 4-{3-Amino-4,6-Dimethylthieno[2,3-b]pyridin-2-yl}-6-Hydroxy-2H-Chromen-2-one exhibits promising anti-inflammatory and antioxidant activities. These properties make it a candidate for the development of novel drugs targeting inflammatory diseases and oxidative stress-related conditions.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The unique electronic properties of the chromenone and thienopyridine moieties make it a suitable candidate for applications in organic electronics, such as in the development of light-emitting diodes (LEDs) and photovoltaic devices.

The synthesis of 4-{3-Amino-4,6-Dimethylthieno[2,3-b]pyridin-2-yl}-6-Hydroxy-2H-Chromen-2-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized various reaction conditions to improve the yield and purity of this compound, making it more accessible for further studies.

One of the most recent breakthroughs involving this compound is its application in drug delivery systems. Scientists have successfully incorporated 4-{3-Amino...